Cas no 2138030-90-5 (2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane)

2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane is a structurally unique spirocyclic compound featuring a cyclobutanecarbonyl moiety and a difluorinated diazaspiro[3.4]octane core. Its rigid spirocyclic framework enhances conformational stability, while the difluoro substitution improves metabolic resistance and lipophilicity, making it a promising intermediate for pharmaceutical applications. The cyclobutanecarbonyl group offers synthetic versatility for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, leveraging its balanced physicochemical properties and potential for targeted interactions with biological systems. Its well-defined structure ensures reproducibility in research and industrial settings.
2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane structure
2138030-90-5 structure
Product Name:2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
CAS No:2138030-90-5
MF:C11H16F2N2O
MW:230.254349708557
CID:6402277
PubChem ID:165842653
Update Time:2025-06-09

2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

    • 2138030-90-5
    • EN300-766976
    • 2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
    • 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
    • Inchi: 1S/C11H16F2N2O/c12-11(13)5-14-4-10(11)6-15(7-10)9(16)8-2-1-3-8/h8,14H,1-7H2
    • InChI Key: XKBRDFRRIJXAKY-UHFFFAOYSA-N
    • SMILES: FC1(CNCC21CN(C(C1CCC1)=O)C2)F

Computed Properties

  • Exact Mass: 230.12306946g/mol
  • Monoisotopic Mass: 230.12306946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 32.3Ų

2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-766976-0.05g
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
2138030-90-5 95.0%
0.05g
$2693.0 2025-03-21
Enamine
EN300-766976-0.1g
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
2138030-90-5 95.0%
0.1g
$2822.0 2025-03-21
Enamine
EN300-766976-0.25g
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
2138030-90-5 95.0%
0.25g
$2950.0 2025-03-21
Enamine
EN300-766976-0.5g
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
2138030-90-5 95.0%
0.5g
$3078.0 2025-03-21
Enamine
EN300-766976-1.0g
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
2138030-90-5 95.0%
1.0g
$3207.0 2025-03-21
Enamine
EN300-766976-2.5g
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
2138030-90-5 95.0%
2.5g
$6287.0 2025-03-21
Enamine
EN300-766976-5.0g
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
2138030-90-5 95.0%
5.0g
$9301.0 2025-03-21
Enamine
EN300-766976-10.0g
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
2138030-90-5 95.0%
10.0g
$13792.0 2025-03-21

Additional information on 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane

Research Brief on 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS: 2138030-90-5)

In recent years, the compound 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS: 2138030-90-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The incorporation of difluorinated and spirocyclic moieties enhances its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry applications.

Recent studies have focused on the synthesis and pharmacological evaluation of 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for this compound, highlighting its scalability and efficiency. The researchers employed a multi-step approach involving cyclobutane carbonyl chloride and a difluorinated diazaspiro intermediate, achieving a high yield and purity. This advancement addresses previous challenges in the synthesis of spirocyclic compounds, paving the way for broader applications in drug development.

Pharmacological investigations have revealed that 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane exhibits potent inhibitory activity against specific enzyme targets, such as kinases and proteases. In vitro assays demonstrated its ability to modulate key signaling pathways implicated in cancer and inflammatory diseases. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported its nanomolar affinity for a particular kinase target, suggesting its potential as a lead compound for oncology therapeutics. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Beyond its therapeutic potential, this compound has also been explored for its utility in chemical biology tools. Its unique structure allows for selective labeling and probing of biological systems, as evidenced by recent work in Chemical Science. Researchers have utilized 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane as a molecular probe to investigate protein-ligand interactions, providing insights into binding dynamics and conformational changes. Such applications underscore its versatility beyond traditional drug discovery.

In conclusion, 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS: 2138030-90-5) represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its structural novelty, coupled with its promising biological activities, positions it as a valuable asset in the development of next-generation therapeutics and research tools. Future studies will likely focus on optimizing its drug-like properties and expanding its applications across diverse therapeutic areas.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.